3-Bromo-1,4-difluoro-2-methyl-5-nitrobenzene
Overview
Description
3-Bromo-1,4-difluoro-2-methyl-5-nitrobenzene is a chemical compound with the molecular formula C7H4BrF2NO2 and a molecular weight of 252.02 . It is a solid or semi-solid or liquid substance that is used in organic synthesis .
Molecular Structure Analysis
The InChI code for 3-Bromo-1,4-difluoro-2-methyl-5-nitrobenzene is 1S/C7H4BrF2NO2/c1-3-5(11(12)13)2-4(9)7(10)6(3)8/h2H,1H3 . This indicates that the molecule consists of a benzene ring with bromo, difluoro, methyl, and nitro substituents.Physical And Chemical Properties Analysis
3-Bromo-1,4-difluoro-2-methyl-5-nitrobenzene is a solid or semi-solid or liquid at room temperature .Scientific Research Applications
Reactions at the Benzylic Position
The compound can be used in reactions at the benzylic position . For example, it can undergo free radical bromination, nucleophilic substitution, and oxidation .
Synthesis of Photoactive Compounds
The compound can be used in the synthesis of photoactive compounds . For example, it can be used to synthesize methyl 4-bromo-3-((2,6-difluorophenyl)diazenyl) benzoate, a novel ortho-fluoroazobenzene .
Development of Light Responsive Smart Materials
The compound can be used in the development of light responsive smart materials . These materials can undergo various mechanical motions, including twisting, bending, and even jumping, using light as the reaction mechanism .
Creation of Photomechanical Molecular Crystals
The compound can be used in the creation of photomechanical molecular crystals . These crystals can convert photochemical energy to mechanical energy .
Design of New Melt-Cast Explosives
The compound can be used in the design of new melt-cast explosives . For example, it can be used in combination with high-energy components like 2,4,6,8,10,12-hexanitrohexaazaisowurtzitane (CL-20) to create explosives with high energy and low sensitivity .
Safety and Hazards
properties
IUPAC Name |
3-bromo-1,4-difluoro-2-methyl-5-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrF2NO2/c1-3-4(9)2-5(11(12)13)7(10)6(3)8/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSGTXUYQPURQII-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=C1Br)F)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrF2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1,4-difluoro-2-methyl-5-nitrobenzene | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![9-(3-chloro-4-methylphenyl)-3-(2-ethoxyethyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2884838.png)
![6-Acetyl-2-(3-phenoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide](/img/structure/B2884845.png)
![2-[(4-amino-6-methylpyrimidin-2-yl)sulfanyl]-N-(cyanomethyl)-N-phenylacetamide](/img/structure/B2884851.png)
![9-(2-methoxyphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione](/img/structure/B2884855.png)
![2-(4-chlorophenyl)-4-[3-(4-ethoxy-3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one](/img/structure/B2884859.png)
